(E)-2-(benzenesulfonyl)-3-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]prop-2-enenitrile

• IUPAC Name: (E)-2-(benzenesulfonyl)-3-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]prop-2-enenitrile
• InChI: InChI=1S/C21H15N3O2S2/c1-15-7-9-16(10-8-15)20-19(24-11-12-27-21(24)23-20)13-18(14-22)28(25,26)17-5-3-2-4-6-17/h2-13H,1H3/b18-13+
• InChI Key: PZTPBWXUCCELGI-QGOAFFKASA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N3C=CSC3=N2)C=C(C#N)S(=O)(=O)C4=CC=CC=C4
• Isomeric SMILES: CC1=CC=C(C=C1)C2=C(N3C=CSC3=N2)/C=C(\C#N)/S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C21H15N3O2S2
• Molecular Weight: 405.5 g/mol
• CAS No.: 691883-96-2

Description

(E)-2-(benzenesulfonyl)-3-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]prop-2-enenitrile is a useful research compound. Its molecular formula is C21H15N3O2S2 and its molecular weight is 405.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Potential Therapeutic Applications

The compound (E)-2-(benzenesulfonyl)-3-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]prop-2-enenitrile, due to its structural complexity, is involved in various synthetic and biological research areas. Although specific research directly related to this compound was not found, several studies on closely related imidazo[1,2-a]pyridine and imidazothiazole derivatives provide insights into the potential applications of such compounds in scientific research. These related studies highlight the synthesis, characterization, and exploration of biological activities, which can infer the potential research applications of the mentioned compound.

• Synthesis and Biological Activities : Compounds similar to this compound have been synthesized and characterized for various biological activities. For instance, imidazothiazole sulfides and sulfones have been prepared and screened for their anthelmintic and anti-inflammatory activities, showing promising results (Shetty, Khazi, & Ahn, 2010). These findings suggest potential therapeutic applications of related compounds in treating inflammatory conditions and parasitic infections.

• Antiproliferative and DNA Binding Properties : Derivatives of phenyl benzothiazolyl and dibenzothiazolyl have been evaluated for their antiproliferative activity on tumor cell lines and DNA binding propensity. These compounds have shown a strong antiproliferative effect, indicating their potential as cancer therapeutic agents (Racané et al., 2010). The ability to bind DNA and induce apoptosis further underscores their relevance in cancer research.

• Antimicrobial Activities : Novel methylene bridged benzisoxazolyl imidazo[2,1-b][1,3,4]thiadiazole derivatives have been synthesized and screened for their antibacterial and antifungal activities, with some compounds displaying significant antimicrobial properties (Lamani, Shetty, Kamble, & Khazi, 2009). This suggests that structurally similar compounds could be explored for developing new antimicrobial agents.

• Dual Inhibitory Activities : Research on benzylideneoxazoles, -thiazoles, and -imidazoles derived from certain phenols has shown dual inhibition of 5-lipoxygenase and cyclooxygenase, indicating potential anti-inflammatory applications (Unangst et al., 1994). This dual inhibition is relevant for the development of novel anti-inflammatory drugs with reduced side effects.